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Compound of Interest

Compound Name: PEG4-aminooxy-MMAF

Cat. No.: B2640834 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PEG4-aminooxy-MMAF. The following procedures

are based on best practices for handling highly potent active pharmaceutical ingredients

(HPAPIs) and antibody-drug conjugates (ADCs).[1][2] It is imperative that users conduct a site-

specific risk assessment and consult their institution's environmental health and safety (EHS)

department before handling this compound.

Compound Information
PEG4-aminooxy-MMAF is a drug-linker conjugate used for the creation of ADCs.[3][4][5] It

combines the potent antitubulin agent MMAF with a PEG4 linker.[3][5] Due to the high potency

of the MMAF payload, this compound should be handled with extreme caution in a controlled

environment to minimize exposure.[1][2][6][7]

Quantitative Data Summary
The following table summarizes the available quantitative data for PEG4-aminooxy-MMAF. It

is important to note that Occupational Exposure Limits (OELs) are not publicly available and

must be determined by a qualified toxicologist or industrial hygienist.
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Property Value Source

Molecular Formula C47H82N6O12 [8][9][10]

Molecular Weight 923.19 g/mol [8][9][10]

Appearance White to off-white solid powder [11]

Purity ≥98% [4][12]

Storage (Powder) -20°C, protect from light [9][11][13]

Storage (In Solvent)
-80°C (up to 6 months), -20°C

(up to 1 month)
[13]

Stability
Unstable in solution; prepare

freshly.[4][11]
[4][11]

Operational and Disposal Plan
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of PEG4-aminooxy-MMAF.

Engineering Controls and Personal Protective
Equipment (PPE)
Due to the high potency of this compound, robust engineering controls are the primary means

of exposure prevention.[14][15] All handling of powdered PEG4-aminooxy-MMAF should be

performed within a containment system, such as a negative pressure isolator or a ventilated

balance enclosure.[14][16]

Personal Protective Equipment (PPE) Summary:
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PPE Category Required Equipment

Gloves

Double-gloving with nitrile gloves is required.

Change gloves frequently and immediately if

contaminated.

Eye Protection Chemical safety goggles and a face shield.

Lab Coat
A disposable, solid-front lab coat with tight-fitting

cuffs.

Respiratory Protection

A powered air-purifying respirator (PAPR) or a

supplied-air respirator should be used when

handling the powder outside of a primary

containment system.

Additional Protection
Disposable sleeves and shoe covers should be

worn.

Receiving and Storage
Receiving: Upon receipt, visually inspect the package for any signs of damage or leakage in

a designated receiving area.

Transport: Transport the sealed container to the designated potent compound storage area.

Storage: Store the compound in its original, tightly sealed container at -20°C, protected from

light.[9][11][13] The storage location should be clearly labeled as a "Potent Compound

Storage Area" with restricted access.

Preparation of Stock Solutions
Warning: This compound is unstable in solution and should be freshly prepared for each use.

[4][11]

Preparation Environment: All weighing and solution preparation must be conducted within a

certified chemical fume hood, ventilated balance enclosure, or isolator.[16]

Procedure:
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Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Carefully weigh the required amount of PEG4-aminooxy-MMAF powder using dedicated,

calibrated equipment.

Slowly add the desired solvent (e.g., DMSO) to the powder to avoid generating aerosols.

Ensure the compound is fully dissolved before use.

Use in Experimental Protocols
Handling Solutions: When handling solutions of PEG4-aminooxy-MMAF, work within a

chemical fume hood.

Spill Prevention: Use luer-lock syringes and other secure connections to minimize the risk of

spills. Conduct all liquid transfers over a disposable, absorbent bench liner.

Labeling: Clearly label all vessels containing PEG4-aminooxy-MMAF with the compound

name, concentration, and hazard warning.

Spill Management
Evacuate: Immediately evacuate the affected area.

Alert: Notify the appropriate EHS personnel and your supervisor.

Secure: Restrict access to the spill area.

Cleanup (if trained):

Wear appropriate PPE, including respiratory protection.

For small powder spills, gently cover with a damp paper towel to avoid raising dust, then

use a specialized HEPA-filtered vacuum for potent compounds.

For liquid spills, absorb with an inert material and place in a sealed container.
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Decontaminate the area with an appropriate cleaning solution (e.g., a solution of sodium

hypochlorite followed by a rinse with water and ethanol).

Decontamination and Waste Disposal
Decontamination: All surfaces and equipment that come into contact with PEG4-aminooxy-
MMAF must be decontaminated. A common procedure involves washing with a detergent

solution, followed by a water rinse, and then a solvent rinse (e.g., ethanol).

Waste Disposal:

All solid waste (gloves, lab coats, vials, etc.) contaminated with PEG4-aminooxy-MMAF
must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid waste should be collected in a separate, sealed, and labeled hazardous waste

container.

Follow all institutional and local regulations for the disposal of highly potent chemical

waste.

Safe Handling Workflow Diagram
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Safe Handling Workflow for PEG4-aminooxy-MMAF
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Caption: Workflow for safe handling of PEG4-aminooxy-MMAF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2640834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2640834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

